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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. Specific safety data for strontium malonate is limited.
The information provided herein is a synthesis of available data for related compounds,
including various strontium salts and malonates. Strontium malonate should be handled with
a high degree of caution, assuming it may be hazardous until more specific toxicological data
becomes available. Always consult with a qualified safety professional before handling this or
any other chemical.

Introduction

Strontium malonate (CAS No. 63524-05-0) is a chemical compound with the molecular
formula CsH204Sr.[1] It is of interest to the research community, particularly in the context of its
potential as a calcium-sensing receptor agonist for applications such as the treatment of
postmenopausal osteoporosis.[1] Given its use in research and development, a thorough
understanding of its health and safety profile is crucial for ensuring the well-being of laboratory
personnel. This guide provides a comprehensive overview of the available health and safety
information for strontium malonate, drawing from data on related strontium and malonate
compounds where specific data is absent.

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is the first step in safe
handling. The available data for strontium malonate is summarized below.

Property Value Reference
CAS Number 63524-05-0 [1]
Molecular Formula C3H204Sr [1]
Molecular Weight 189.66 g/mol [1]
Appearance Solid powder [1]
Purity >98% (typical) [1]
Solubility Soluble in DMSO [1]

Short term (days to weeks): O -
Storage Conditions 4 °C, dry and dark. Long term [1]
(months to years): -20 °C.

Stable for several weeks
Stability during ordinary shipping at [1]

ambient temperature.

Hazard Identification and Toxicological Information

No specific toxicological studies for strontium malonate were found in the public domain.
Therefore, a conservative approach to hazard assessment is necessary, considering the
potential toxicities of its components: strontium and malonic acid.

Strontium and its Salts:
o Stable strontium is generally considered to have low toxicity.[2]

» High doses of strontium can interfere with calcium metabolism and bone mineralization,
particularly in young animals.[2][3]

e Some strontium compounds, like strontium nitrate, can be oxidizing agents and may cause
skin and eye irritation.[4][5]
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» Strontium metal reacts with water to produce flammable hydrogen gas.[6][7] While
strontium malonate is a salt, this highlights the reactivity of the elemental form.

Malonic Acid and Malonates:
e Malonic acid and its salts can be irritating to the skin, eyes, and respiratory tract.

o Safety data for sodium malonate indicates it is not classified as a hazardous substance or
mixture.

Overall Assessment for Strontium Malonate:

o Acute Toxicity: Data not available. Assumed to be harmful if swallowed, in contact with skin,
or if inhaled, based on general principles for fine chemical powders.

o Skin Corrosion/Irritation: May cause skin irritation.

e Serious Eye Damage/Irritation: May cause serious eye irritation.
e Respiratory or Skin Sensitization: Data not available.

o Germ Cell Mutagenicity: Data not available.

o Carcinogenicity: No components are listed as carcinogens by IARC, ACGIH, NTP, or OSHA
for related strontium compounds like strontium aluminate.

o Reproductive Toxicity: Data not available.
o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

o Specific Target Organ Toxicity (Repeated Exposure): Prolonged exposure to high levels of
strontium may affect bone.[8]

e Aspiration Hazard: Not applicable for a solid.

Experimental Protocols for Safety Assessment
(General)
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While no specific experimental safety protocols for strontium malonate were found, the
following are standard assays used to determine the toxicological profile of a new chemical
substance:

o Acute Oral Toxicity (e.g., OECD Guideline 423): This study provides information on the short-
term toxic effects of a substance when administered orally. It helps in classifying the
substance by its acute toxicity and in determining the LD50 (median lethal dose).

o Dermal Irritation/Corrosion (e.g., OECD Guideline 404): This test evaluates the potential of a
substance to cause irreversible or reversible inflammatory changes to the skin.

o Eye Irritation/Corrosion (e.g., OECD Guideline 405): This assay assesses the potential of a
substance to produce irritation or damage to the eye.

o Bacterial Reverse Mutation Test (Ames Test; e.g., OECD Guideline 471): This is a widely
used in vitro test to assess the mutagenic potential of a chemical.

Researchers planning to work extensively with strontium malonate should consider
commissioning such studies to establish a clear safety profile.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.
5.1. Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling strontium malonate
powder.

Personal Protective Equipment (PPE) for Strontium Malonate

Work in a well-ventilated area e .
(G, @ e e ) Safety glasses with side-shields or goggles

Compatible chemical-resistant gloves
(e.g., nitrile rubber)

NIOSH/MSHA approved respirator
Lalimiiie’y Gl (if dust is generated and ventilation is inadequate)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling strontium malonate.

5.2. Safe Handling Practices

Avoid contact with skin and eyes.[9]

Avoid formation of dust and aerosols.[10]

Provide appropriate exhaust ventilation at places where dust is formed.[10]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]
5.3. Storage
o Store in a tightly closed container in a dry and well-ventilated place.[9]

o Follow recommended storage temperatures: 0 - 4 °C for short-term and -20 °C for long-term
storage.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.
6.1. First Aid Measures

The following flowchart details the general first aid procedures.
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Type of Exposure?

Inhalation
Y

Skin Contact

Ingestion

A

ﬁ Inhalation

Move to fresh air. Wash off with soap and plenty of water.
If not breathing, give artificial respiration. Remove contaminated clothing.

Eye Contact Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Click to download full resolution via product page
Caption: General first aid procedures for exposure to strontium malonate.
6.2. Fire-Fighting Measures

« Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10][11][12]

¢ Specific Hazards: May emit toxic fumes under fire conditions.[7]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.
[12]

6.3. Accidental Release Measures

The workflow for handling a spill is outlined below.
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Evacuate unnecessary personnel.

:

Ensure adequate ventilation.

l

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

:

Contain the spill.
Avoid dust generation.

i

Sweep up or vacuum the spill into a suitable, closed container for disposal.

l

Clean the spill area thoroughly.

:

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of strontium malonate.

Disposal Considerations
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Dispose of strontium malonate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

Conclusion

While strontium malonate holds promise in biomedical research, the lack of specific health
and safety data necessitates a cautious and proactive approach to its handling. Researchers,
scientists, and drug development professionals must adhere to strict safety protocols, utilize
appropriate personal protective equipment, and be prepared for emergency situations. It is
imperative to treat strontium malonate as a potentially hazardous substance until
comprehensive toxicological data becomes available. By following the general safety principles
outlined in this guide, the risks associated with handling this compound can be effectively
managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3062150#health-and-safety-information-for-
strontium-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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